Cas no 2138168-11-1 (2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid
• CAS No: 2138168-11-1
• MF: C₈H₁₁F₂NO₂
• MW: 191.17524933815
• CID: 5918706
• PubChem ID: 165831286
• Update Time: 2025-09-21

2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138168-11-1
• 2,2-difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid
• EN300-788998
• 2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C8H11F2NO2/c1-6-2-3-11(4-6)5-8(9,10)7(12)13/h1-5H2,(H,12,13)
• InChI Key： FUZSYTPBBLYXKI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN1CC(=C)CC1)F

Computed Properties

• Exact Mass: 191.07578492g/mol
• Monoisotopic Mass: 191.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid

Introduction to 2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid (CAS No. 2138168-11-1)

2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138168-11-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a difluorinated acyl group and a pyrrolidine moiety linked through a methylene bridge. The presence of these functional groups imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid consists of a propanoic acid backbone with fluorine atoms substituting at the alpha position, enhancing its metabolic stability and lipophilicity. The pyrrolidine ring, a common scaffold in bioactive molecules, contributes to favorable interactions with biological targets. This combination of features has positioned the compound as an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced binding affinity and resistance to metabolic degradation. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as solubility, permeability, and pharmacokinetic behavior. 2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid exemplifies this trend, as its fluorinated acyl group may contribute to improved pharmacological activity by modulating enzyme interactions or receptor binding.

Research in medicinal chemistry has highlighted the potential of pyrrolidine derivatives as pharmacophores in various therapeutic areas. The pyrrolidine scaffold is known for its ability to engage with biological targets such as enzymes and receptors, often leading to the development of novel therapeutic agents. The specific substitution pattern in 2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid, particularly the 3-methylidenepyrrolidin-1-yl group, suggests that it may exhibit unique interactions with biological systems compared to other pyrrolidine-based compounds.

One of the most compelling aspects of this compound is its potential role in the synthesis of more complex pharmacological entities. The carboxylic acid functionality at the terminal position allows for further derivatization via esterification, amidation, or other coupling reactions, enabling the creation of novel analogs with tailored properties. Such modifications are crucial in optimizing drug candidates for efficacy and safety profiles.

The synthesis of 2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. The incorporation of fluorine atoms typically requires specialized methodologies to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions or fluorination protocols may be employed to construct the desired molecular framework efficiently. Recent advancements in synthetic chemistry have made it possible to access complex fluorinated structures with greater ease, thereby facilitating the exploration of this compound's pharmacological potential.

Biological evaluation remains a critical step in assessing the therapeutic relevance of 2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid. Initial studies have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. However, comprehensive characterization through in vitro and in vivo assays is necessary to validate these preliminary findings. Collaborative efforts between synthetic chemists and biologists are essential to elucidate its mechanism of action and therapeutic promise.

The integration of computational methods into drug discovery has accelerated the identification of promising candidates like 2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid. Molecular docking simulations can predict how this compound interacts with biological targets at an atomic level, providing insights into its potential efficacy and selectivity. Such computational approaches complement experimental efforts by enabling rapid screening of large chemical libraries and guiding synthetic design toward more optimal structures.

The future prospects for 2,2-Difluoro-3-(3-methylidenepyrrolidin-1-yl)propanoic acid are promising within the context of modern drug development. As research continues to uncover new applications for fluorinated compounds and pyrrolidine derivatives, this molecule may find utility in addressing unmet medical needs across various therapeutic domains. Ongoing investigations into its pharmacological properties will be instrumental in determining its role in future therapeutic strategies.

In conclusion,2,2-Difluoro-3-(3-methylidenepyrrolidin-1-y l)propanoic acid (CAS No. 2138168-11-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its synthesis challenges necessitate innovative methodologies while offering opportunities for developing novel therapeutics. As research progresses，this compound is poised to contribute valuable insights into drug discovery，underscoring its importance as a subject for further exploration.